Investigation of Pd nanoparticles supported on zeolites for hydrogen production from formic acid dehydrogenation
Catalysis Science & Technology Pub Date: 2014-08-20 DOI: 10.1039/C4CY00667D
Abstract
Catalysts based on palladium nanoparticles supported on different zeolites (BETA, ZSM-5 and Y) were prepared and their catalytic performance in formic acid dehydrogenation was studied. The effects of the zeolite structure and porous texture on the catalytic activity were investigated by comparing the behaviour of these samples. The results revealed that the samples based on BETA zeolite are promising catalysts for this application.
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